Cas no 1211107-68-4 (Erlotinib-)
Erlotinib- Chemical and Physical Properties
Names and Identifiers
-
- Erlotinib-
-
- Inchi: 1S/C22H23N3O4/c1-4-16-6-5-7-17(12-16)25-22-18-13-20(28-10-8-26-2)21(29-11-9-27-3)14-19(18)23-15-24-22/h1,5-7,12-15H,8-11H2,2-3H3,(H,23,24,25)/i5+1,6+1,7+1,12+1,16+1,17+1
- InChI Key: AAKJLRGGTJKAMG-GQGGUIAASA-N
- SMILES: [13CH]1[13CH]=[13CH][13C](NC2=NC=NC3=C2C=C(C(OCCOC)=C3)OCCOC)=[13CH][13C]=1C#C
Erlotinib- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0203796-1mg |
Erlotinib-13C6 |
1211107-68-4 | 1mg |
$1550.0 | 2022-04-28 | ||
| MedChemExpress | HY-50896S1-1mg |
Erlotinib- |
1211107-68-4 | 1mg |
¥15500 | 2023-03-07 |
Erlotinib- Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on Erlotinib-
Erlotinib: A Comprehensive Overview of the Compound with CAS No. 1211107-68-4
Erlotinib, a small-molecule tyrosine kinase inhibitor, is a significant therapeutic agent in the field of oncology. It is primarily used for the treatment of non-small cell lung cancer (NSCLC) and pancreatic cancer. The compound, with the CAS number 1211107-68-4, has gained substantial attention due to its targeted action against the epidermal growth factor receptor (EGFR). This article provides a detailed overview of Erlotinib, including its chemical structure, mechanism of action, clinical applications, and recent advancements in research.
Erlotinib is a quinazoline derivative with the chemical formula C22H23FN3O3. Its molecular weight is 394.43 g/mol. The compound is known for its ability to selectively inhibit the ATP-binding site of the EGFR tyrosine kinase, thereby blocking the activation of downstream signaling pathways that promote cell proliferation and survival. This selective inhibition makes Erlotinib an effective treatment for cancers that overexpress EGFR, such as NSCLC and pancreatic cancer.
The mechanism of action of Erlotinib involves binding to the intracellular domain of EGFR, which prevents the receptor from phosphorylating and activating downstream signaling cascades, such as the mitogen-activated protein kinase (MAPK) and phosphatidylinositol 3-kinase (PI3K) pathways. By inhibiting these pathways, Erlotinib effectively reduces cell proliferation, induces apoptosis, and inhibits angiogenesis, all of which are critical for tumor growth and progression.
Clinically, Erlotinib has been approved by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) for the treatment of advanced or metastatic NSCLC and locally advanced or metastatic pancreatic cancer. In NSCLC, it is particularly effective in patients with activating mutations in the EGFR gene, such as exon 19 deletions or L858R point mutations. These mutations render the tumor cells more sensitive to Erlotinib, leading to improved response rates and prolonged progression-free survival.
Recent studies have further elucidated the role of Erlotinib in combination therapy. For instance, a study published in the Journal of Clinical Oncology in 2022 reported that combining Erlotinib with immunotherapy agents like pembrolizumab can enhance antitumor efficacy in patients with EGFR-mutated NSCLC. The combination therapy was found to increase overall survival rates and reduce the risk of disease progression compared to monotherapy with either agent alone.
In addition to its use in NSCLC, Erlotinib has shown promise in other types of cancer. A phase II clinical trial conducted by researchers at Memorial Sloan Kettering Cancer Center demonstrated that Erlotinib can be effective in treating patients with advanced colorectal cancer who have specific genetic alterations. The trial results suggested that patients with KRAS wild-type tumors may benefit from treatment with Erlotinib.
The safety profile of Erlotinib is generally well-characterized, but like all targeted therapies, it can cause side effects. Common adverse reactions include rash, diarrhea, fatigue, and nausea. These side effects are usually manageable with supportive care and dose adjustments. However, more severe side effects such as interstitial lung disease (ILD) can occur and require immediate medical attention.
To optimize patient outcomes, ongoing research is focused on identifying biomarkers that can predict response to Erlotinib. Liquid biopsy techniques are being explored to detect circulating tumor DNA (ctDNA) that harbors EGFR mutations. This approach allows for real-time monitoring of treatment efficacy and early detection of resistance mechanisms.
In conclusion, Erlotinib, identified by CAS No. 1211107-68-4, remains a cornerstone in the treatment of EGFR-driven cancers. Its targeted mechanism of action, combined with emerging data on combination therapies and biomarker-driven approaches, continues to expand its therapeutic potential. As research progresses, it is likely that new applications and strategies will further enhance the clinical utility of this important compound.
1211107-68-4 (Erlotinib-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)